2-[[3-[(E)-(4-fluorophenyl)methylideneamino]-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]-N-phenyl-N-propan-2-ylacetamide

• IUPAC Name: 2-[[3-[(E)-(4-fluorophenyl)methylideneamino]-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]-N-phenyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C28H27FN4O2S2/c1-18(2)32(21-8-4-3-5-9-21)24(34)17-36-28-31-26-25(22-10-6-7-11-23(22)37-26)27(35)33(28)30-16-19-12-14-20(29)15-13-19/h3-5,8-9,12-16,18H,6-7,10-11,17H2,1-2H3/b30-16+
• InChI Key: VMEYHTPVNNTGLF-OKCVXOCRSA-N
• Canonical SMILES: CC(C)N(C1=CC=CC=C1)C(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2N=CC5=CC=C(C=C5)F
• Isomeric SMILES: CC(C)N(C1=CC=CC=C1)C(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2/N=C/C5=CC=C(C=C5)F
• Molecular Formula: C28H27FN4O2S2
• Molecular Weight: 534.7 g/mol
• CAS No.: 380340-40-9

Description

2-[[3-[(E)-(4-fluorophenyl)methylideneamino]-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]-N-phenyl-N-propan-2-ylacetamide is a useful research compound. Its molecular formula is C28H27FN4O2S2 and its molecular weight is 534.67. The purity is usually 95%.
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Scientific Research Applications

Antifolate Activity and Antitumor Agents

• Antifolate Activity : This compound and its analogues have been studied as potential dihydrofolate reductase (DHFR) inhibitors, which are critical in antifolate therapy for cancer treatment (Gangjee et al., 2007). DHFR inhibitors are known to be effective against certain types of cancer due to their role in DNA synthesis and repair.
• Antitumor Properties : Some nonclassical analogues of this compound have shown potent and selective inhibitory effects on DHFR from pathogens, suggesting potential applications in treating opportunistic infections in patients with compromised immune systems, as well as antitumor capabilities (Gangjee et al., 1996).

Molecular Structure and Interaction Studies

• Structural Analysis : The molecular structure and interactions, including hydrogen-bonded interactions, of related compounds have been analyzed using spectroscopic methods and density functional theory, providing insights into their pharmacokinetic properties and drug-likeness (Mary et al., 2020).
• Crystal Structures : Studies on the crystal structures of similar compounds have helped in understanding their conformation and stability, which are important for drug design (Subasri et al., 2016).

Additional Biological Applications

• Antibacterial Properties : Related compounds have been evaluated for their antibacterial activities, indicating potential applications in the development of new antibacterial drugs (Parajapati & Goswami, 2016).
• Antipsychotic and Anticonvulsant Agents : Synthesized compounds with similar structures have been explored as potential antipsychotic and anticonvulsant agents, expanding the therapeutic applications of these chemicals (Kaur et al., 2012).